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Compound of Interest

Compound Name: Butyltin tris(2-ethylhexanoate)

CAS No.: 23850-94-4

Cat. No.: B1591683

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond a Simple Catalyst
Butyltin tris(2-ethylhexanoate), with the CAS number 23850-94-4, is an organotin compound

that is most widely recognized for its catalytic activity in various industrial polymerization

processes. To the materials scientist, it is a crucial component in the synthesis of polyesters,

polyurethanes, and other polymers. However, for the researcher, scientist, and drug

development professional, a deeper understanding of its chemical properties, mechanism of

action, and biological interactions is paramount. This guide provides a comprehensive technical

overview of Butyltin tris(2-ethylhexanoate), moving beyond its surface-level applications to

explore its synthesis, catalytic mechanisms, analytical characterization, toxicological profile,

and potential relevance in the broader context of medicinal chemistry and drug development.

Physicochemical Properties: A Foundation for
Application
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Butyltin tris(2-ethylhexanoate) is a viscous, pale-yellow liquid. Its physical and chemical

properties are summarized in the table below.

Property Value

CAS Number 23850-94-4

Molecular Formula C28H54O6Sn

Molecular Weight 605.43 g/mol

Appearance Pale-yellow liquid

Solubility Highly soluble in organic solvents

Synthesis of Butyltin tris(2-ethylhexanoate): A
Methodological Overview
The synthesis of Butyltin tris(2-ethylhexanoate) typically involves the reaction of a

monobutyltin precursor with 2-ethylhexanoic acid. A common industrial method utilizes

monobutyltin trichloride as the starting material. The process can be generally described in the

following steps[1]:

Reaction Setup: An appropriate amount of water is added to a reaction vessel equipped with

a stirrer.

Addition of Reactants: Monobutyltin trichloride is added to the water with stirring, followed by

the addition of 2-ethylhexanoic acid.

Neutralization: An alkaline agent is slowly added to the reaction mixture to neutralize the

hydrochloric acid formed during the reaction, controlling the pH to a range of 4.5-5.5.

Reaction Completion: The mixture is allowed to react for a set period, typically around 3

hours, at a controlled temperature.

Phase Separation and Purification: After the reaction is complete, the mixture is allowed to

stand, leading to phase separation. The organic phase containing the product is then
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isolated, heated under vacuum to remove any residual volatiles, and filtered to yield the final

Butyltin tris(2-ethylhexanoate) product.
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Caption: A simplified workflow for the synthesis of Butyltin tris(2-ethylhexanoate).

Catalytic Mechanism of Action: The Role of the Tin
Center
The primary industrial application of Butyltin tris(2-ethylhexanoate) is as a catalyst for

esterification, transesterification, and polycondensation reactions.[2][3] Its catalytic activity

stems from the Lewis acidic nature of the tin(IV) center.

The proposed mechanism for esterification involves the coordination of the carbonyl oxygen of

the carboxylic acid to the electron-deficient tin atom. This coordination increases the

electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by an

alcohol. The subsequent steps involve proton transfer and the elimination of water to form the

ester and regenerate the catalyst.
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Catalytic Cycle

R-Sn(OR')3

[R-Sn(OR')3 · R''COOH]

+ R''COOH

R''COOH R'''OH

[R-Sn(OR')3 · R''COOR''']

+ R'''OH
- H2O

Release of Ester

R''COOR'''

H2O

Sample containing Butyltin tris(2-ethylhexanoate) Solvent Extraction Derivatization (e.g., with NaBEt4) Gas Chromatography Separation Mass Spectrometry Detection Data Analysis and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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